Cas no 204513-61-1 (4-Bromo-2-(piperidin-1-yl)thiazole)

• Product Name: 4-Bromo-2-(piperidin-1-yl)thiazole
• CAS No: 204513-61-1
• MF: C₈H₁₁BrN₂S
• MW: 247.155339479446
• MDL: MFCD09607695
• CID: 1092402
• PubChem ID: 45787499
• Update Time: 2025-10-29

4-Bromo-2-(piperidin-1-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(piperidin-1-yl)thiazole
• 1-(4-bromo-2-thiazolyl)Piperidine
• Piperidine, 1-(4-bromo-2-thiazolyl)-

• MDL： MFCD09607695
• Inchi： 1S/C8H11BrN2S/c9-7-6-12-8(10-7)11-4-2-1-3-5-11/h6H,1-5H2
• InChI Key： TXOTYFXRRSJMLF-UHFFFAOYSA-N
• SMILES： N1(C2=NC(Br)=CS2)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.539±0.06 g/cm3(Predicted)
• Boiling Point: 326.5±34.0 °C(Predicted)
• pka: 3.67±0.10(Predicted)

4-Bromo-2-(piperidin-1-yl)thiazole Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-Bromo-2-(piperidin-1-yl)thiazole

Comprehensive Overview of 4-Bromo-2-(piperidin-1-yl)thiazole (CAS No. 204513-61-1): Properties, Applications, and Research Insights

4-Bromo-2-(piperidin-1-yl)thiazole (CAS No. 204513-61-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the thiazole family, a class of nitrogen- and sulfur-containing heterocycles known for their diverse biological activities. With the increasing demand for novel drug candidates and functional materials, researchers are actively exploring the potential of brominated thiazole derivatives like this compound.

The molecular structure of 4-Bromo-2-(piperidin-1-yl)thiazole combines a thiazole core with a piperidine substituent and a bromine atom at the 4-position. This configuration contributes to its distinct physicochemical properties, including moderate lipophilicity and molecular stability. Recent studies suggest that such thiazole-piperidine hybrids may interact with various biological targets, making them valuable scaffolds in medicinal chemistry. The presence of the bromine atom also offers opportunities for further functionalization through cross-coupling reactions.

In the context of current research trends, 4-Bromo-2-(piperidin-1-yl)thiazole has been investigated for its potential role in developing kinase inhibitors and GPCR modulators, two hot topics in drug discovery. The pharmaceutical industry's growing interest in small molecule therapeutics has led to increased exploration of heterocyclic building blocks like this compound. Additionally, its structural features align with the search for bioisosteres in lead optimization processes.

From a synthetic chemistry perspective, 4-Bromo-2-(piperidin-1-yl)thiazole serves as a versatile intermediate. The bromine substituent enables various palladium-catalyzed coupling reactions, including Suzuki, Stille, and Sonogashira reactions, which are fundamental in constructing complex molecular architectures. This reactivity profile makes the compound particularly valuable in fragment-based drug design and combinatorial chemistry approaches that dominate modern pharmaceutical research.

The compound's potential extends beyond pharmaceutical applications. In materials science, thiazole derivatives have shown promise in developing organic electronic materials and photoactive compounds. The incorporation of a piperidine moiety may influence the electronic properties of the thiazole ring, potentially leading to applications in organic semiconductors or light-emitting diodes (OLEDs). These interdisciplinary applications reflect the growing convergence of chemical biology and materials science.

Quality control and characterization of 4-Bromo-2-(piperidin-1-yl)thiazole typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure purity and confirm structural integrity. The compound's stability under various conditions is an important consideration for storage and handling in research settings.

Recent patent literature reveals growing interest in thiazole-containing compounds for various therapeutic areas, including central nervous system disorders and metabolic diseases. While specific clinical applications of 4-Bromo-2-(piperidin-1-yl)thiazole are still under investigation, its structural features align with several current drug development paradigms. The compound's drug-like properties and potential for structure-activity relationship (SAR) studies make it a valuable tool for medicinal chemists.

Environmental and safety considerations for 4-Bromo-2-(piperidin-1-yl)thiazole follow standard laboratory protocols for handling organic compounds. Researchers emphasize proper ventilation, personal protective equipment, and appropriate waste disposal methods when working with this and similar compounds. The growing focus on green chemistry principles has also influenced synthetic approaches to such derivatives.

Future research directions for 4-Bromo-2-(piperidin-1-yl)thiazole may explore its potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The compound's ability to serve as a pharmacophore in various contexts continues to attract scientific interest. As the field of precision medicine advances, tailored modifications of such core structures may yield compounds with improved selectivity and efficacy.

In summary, 4-Bromo-2-(piperidin-1-yl)thiazole (CAS No. 204513-61-1) represents an important building block in modern chemical research. Its unique combination of a thiazole ring, piperidine substituent, and bromine atom offers multiple avenues for structural diversification and biological evaluation. As research into heterocyclic compounds continues to expand, this compound is likely to maintain its relevance in both academic and industrial settings, contributing to advancements in drug discovery and materials science.